Cas no 1671-88-1 (4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole)

• Product Name: 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole
• CAS No: 1671-88-1
• MF: C₁₂H₁₀N₆
• MW: 238.248000621796
• MDL: MFCD00075233
• CID: 117942
• PubChem ID: 571203
• Update Time: 2025-06-28

4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Di(pyridin-2-yl)-4H-1,2,4-triazol-4-amine
• 3,5-dipyridin-2-yl-1,2,4-triazol-4-amine
• 4-AMINO-3,5-DI-2-PYRIDY-4H-1,2,4-TRIAZOLE
• 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazol-4-amine,3,5-di-2-pyridinyl-
• 3,5-dipyridin-2-yl-4H-1,2,4-triazol-4-amine
• 3,5-DI(2-PYRIDYL)-4H-1,2,4-TRIAZOL-4-AMINE
• 3,5-DI(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-AMINE
• 3,5-DI(2-PYRIDINYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
• 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole 97%
• 4-Amino-3,5-bis(pyridin-2-yl)-1,2,4-triazole
• 3,5-di(2-pyridyl)-1,2,4-triazole-4-ylamine
• MLS000043867
• TimTec1_002861
• REGID_for_CID_571203
• C
• HMS2341D06
• 4H-1,2,4-Triazol-4-amine, 3,5-di-2-pyridinyl-
• A810829
• 1E-054
• MFCD00075233
• 4-Amino-3,5-bis(2-pyridyl)1,2,4-triazole
• SR-01000536384
• VHRKXLULSZZZQT-UHFFFAOYSA-N
• CS-0110856
• SR-01000536384-1
• DTXSID20341225
• bis(pyridin-2-yl)-4H-1,2,4-triazol-4-amine
• YSWG661
• BRD-K59200836-001-01-9
• 1671-88-1
• 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole, 97%
• SCHEMBL2474693
• CHEMBL1560213
• 4-Amino-3,5-di(2-pyridyl)-1,2,4-triazole
• Pyridine, 2,2'-(4-amino-4H-1,2,4-triazole-3,5-diyl)di-
• HMS1542C01
• SMR000021078
• E73921
• 3,5-Di(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine #
• FT-0633750
• AKOS005081840
• 3,5-Di-pyridin-2-yl-[1,2,4]triazol-4-ylamine
• (3,5-dipyridin-2-yl-4H-[1,2,4]triazol-4-yl)-amine
• J-010345
• STK766687
• bis(pyridin-2-yl)-1,2,4-triazol-4-amine
• DB-043683

• MDL： MFCD00075233
• Inchi： 1S/C12H10N6/c13-18-11(9-5-1-3-7-14-9)16-17-12(18)10-6-2-4-8-15-10/h1-8H,13H2
• InChI Key： VHRKXLULSZZZQT-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CN=2)=NN=C1C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 238.09700
• Monoisotopic Mass: 238.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.429
• Melting Point: 182-184 °C(lit.)
• Boiling Point: 536.352°C at 760 mmHg
• Flash Point: 278.176°C
• Refractive Index: 1.755
• PSA: 82.51000
• LogP: 1.69710
• Solubility: Not determined

4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole

Professional Introduction to 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole (CAS No. 1671-88-1)

4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole, a compound with the chemical identifier CAS No. 1671-88-1, represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a triazole core substituted with amino and pyridyl groups, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The molecular structure of this compound not only underscores its synthetic accessibility but also hints at its potential utility in the development of novel therapeutic agents.

The synthesis of 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole involves a series of well-established organic reactions that highlight the compound's synthetic tractability. The presence of multiple reactive sites within its structure allows for diverse functionalization strategies, making it a valuable scaffold for drug discovery programs. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of its production, facilitating its incorporation into various research and development pipelines.

In the realm of medicinal chemistry, the structural features of 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole are particularly noteworthy. The triazole ring is known for its stability and ability to engage in hydrogen bonding interactions with biological targets. Additionally, the pyridyl substituents contribute to the compound's lipophilicity and can modulate its binding affinity to specific enzymes or receptors. These characteristics make it an attractive candidate for designing molecules with enhanced pharmacological properties.

Recent studies have explored the pharmacological profile of derivatives of 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole, revealing promising activities in various disease models. For instance, modifications to the amino group have been investigated for their potential to enhance binding interactions with target proteins. Furthermore, computational modeling studies have suggested that structural variations within this scaffold could lead to improved metabolic stability and reduced toxicity profiles.

The incorporation of 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole into drug development pipelines has been supported by several preclinical studies. These investigations have demonstrated its ability to modulate key biological pathways relevant to conditions such as inflammation and cancer. The compound's ability to interact with multiple targets simultaneously underscores its potential as a multitargeted therapeutic agent. Such multifunctionality is increasingly recognized as a critical factor in the design of next-generation pharmaceuticals.

The chemical diversity inherent in 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole also makes it a valuable tool for exploring new chemical space. By systematically varying substituents on its core structure, researchers can generate libraries of compounds with distinct pharmacological profiles. This approach has been instrumental in identifying novel lead compounds that exhibit improved efficacy and selectivity compared to existing therapies.

The synthesis and application of 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole are further facilitated by advancements in analytical techniques that enable high-throughput characterization of complex molecular structures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into the compound's conformational dynamics and interactions with biological matrices. These tools are essential for optimizing synthetic routes and ensuring the purity and consistency of final products.

The future prospects for 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole are bright, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced pharmacological properties. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 4-Amino-3,5-di-2-pyridyl-4H-1,2,4-triazole (CAS No. 1671-88- 1) stands as a testament to the power of heterocyclic chemistry in drug discovery. Its unique structural features and synthetic accessibility make it a cornerstone in modern medicinal chemistry research. As we continue to unravel the complexities of biological pathways, 1671- 88- 1's potential as a therapeutic agent remains boundless.